N-(2-ethoxyphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C19H24N2O4S2/c1-2-25-17-10-4-3-9-16(17)20-18(22)14-15-8-5-6-12-21(15)27(23,24)19-11-7-13-26-19/h3-4,7,9-11,13,15H,2,5-6,8,12,14H2,1H3,(H,20,22)
• InChI Key: WVDONSGTTZDFEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H24N2O4S2
• Molecular Weight: 408.5 g/mol

Description

N-(2-ethoxyphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide, abbreviated as N-EPSP, is a small molecule that has been extensively studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. N-EPSP has been found to possess a wide range of biological activities, such as anti-inflammatory, anti-fungal, and anti-cancer properties. It has also been studied for its potential as an antioxidant and a neuroprotectant.

Scientific Research Applications

N-EPSP has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. In particular, it has been investigated for its potential as an anti-inflammatory, anti-fungal, and anti-cancer agent. In addition, N-EPSP has been studied for its potential as an antioxidant and a neuroprotectant.

Mechanism of Action

The mechanism of action of N-EPSP is not fully understood, but it is believed to involve the inhibition of the production of pro-inflammatory mediators, such as cytokines and prostaglandins. In addition, N-EPSP has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins.
Biochemical and Physiological Effects
N-EPSP has been found to possess a wide range of biochemical and physiological effects. In particular, it has been found to possess anti-inflammatory, anti-fungal, and anti-cancer properties. In addition, N-EPSP has been found to possess antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

N-EPSP has several advantages for use in laboratory experiments. It is a small molecule, making it easy to handle and store. In addition, it is soluble in a variety of organic solvents, making it easy to work with. However, N-EPSP is not very stable and may degrade over time, so it is important to store it in a cool, dry place.

Future Directions

N-EPSP has potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. Further research is needed to explore its potential therapeutic applications, such as its potential as an anti-inflammatory, anti-fungal, and anti-cancer agent. In addition, further research is needed to explore its potential as an antioxidant and a neuroprotectant. Furthermore, further research is needed to better understand the mechanism of action of N-EPSP, as well as its biochemical and physiological effects. Additionally, further research is needed to explore the potential of N-EPSP as a drug delivery system. Finally, further research is needed to explore the potential of N-EPSP for use in the development of new drugs and therapies.

Synthesis Methods

N-EPSP can be synthesized using a variety of methods. The most commonly used method is the condensation reaction of ethyl 2-ethoxyphenylacetate with 1-(thiophene-2-sulfonyl)piperidine-2-ylchloride in the presence of triethylamine. This reaction produces N-EPSP in high yield and purity. Other methods of synthesis include the reaction of ethyl 2-ethoxyphenylacetate with 1-(thiophene-2-sulfonyl)piperidine-2-ylbromide in the presence of trifluoroacetic acid, and the reaction of ethyl 2-ethoxyphenylacetate with 1-(thiophene-2-sulfonyl)piperidine-2-yliodide in the presence of triethylamine.